Cas no 1544906-21-9 (2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1544906-21-9
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 5907874
• PubChem ID: 83108089
• Update Time: 2025-06-08

2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine
• AKOS021429485
• EN300-1931289
• 1544906-21-9

• Inchi： 1S/C8H7ClF3N/c9-6-3-1-2-5(7(6)10)8(11,12)4-13/h1-3H,4,13H2
• InChI Key： JCQTUHHFVMFZCI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(CN)(F)F

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(3-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1544906-21-9)

2-(3-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine, also known by its CAS number 1544906-21-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted and fluoro-substituted phenyl group, as well as a difluoromethylated amine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research purposes. The compound's stability and solubility properties have also been extensively studied, providing valuable insights into its behavior in different environments.

In the realm of medicinal chemistry, 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows it to interact with specific protein targets, potentially modulating their activity and function. For instance, studies have demonstrated that this compound can bind to certain receptors involved in neurotransmission and cellular signaling pathways, suggesting its potential as a modulator of these processes.

One of the key areas of research involving 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine is its role in the treatment of neurological disorders. Preclinical studies have indicated that this compound may have neuroprotective properties, potentially reducing neuronal damage and promoting neurogenesis. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further clinical trials are needed to validate these preliminary results and to explore the full therapeutic potential of this compound.

Beyond neurological applications, 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory responses are implicated in a wide range of diseases, from autoimmune disorders to chronic inflammatory conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and other mediators of inflammation, suggesting its potential as an anti-inflammatory agent. This property makes it an attractive candidate for the development of new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine has been another focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic efficacy and safety. Preliminary data indicate that it has favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life. These characteristics suggest that it could be administered orally or via other routes without significant loss of efficacy.

Toxicological studies on 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine have also been conducted to assess its safety profile. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(3-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1544906-21-9) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.